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Compound of Interest

Compound Name: H-Gly-OBzl. TosOH

Cat. No.: B056564

For researchers, scientists, and professionals in drug development, a precise understanding of
the fundamental physicochemical properties of starting materials and intermediates is critical.
This guide provides a focused overview of Glycine benzyl ester p-toluenesulfonate salt (H-Gly-
OBzl.TosOH), a commonly used amino acid derivative.

Physicochemical Data Summary

The essential quantitative data for H-Gly-OBzl.TosOH are summarized in the table below for
ease of reference and comparison.

Parameter Value Reference
Molecular Formula C16H19NOS5S [L12113114115]116]
Molecular Weight 337.39 g/mol [11[2][4]116]

Compound Identification and Properties

H-Gly-OBzl.TosOH, also known by its synonyms Benzyl glycinate p-toluenesulfonate salt and
Glycine benzyl ester p-toluenesulfonate salt, is a stable, solid form of the glycine benzyl ester.
[4] The p-toluenesulfonate (tosylate) counter-ion provides improved handling and stability
characteristics compared to the free base.

Logical Relationship Diagram
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The following diagram illustrates the direct relationship between the compound's common
name and its fundamental physicochemical properties.

H-Gly-OBzl. TosOH

Molecular Formula: Molecular Weight:
C16H19NO5S 337.39 g/mol

Figure 1. Physicochemical Properties of H-Gly-OBzl. TosOH
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Figure 1. Physicochemical Properties of H-Gly-OBzl.TosOH

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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